[2-[(4-Methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone

• IUPAC Name: [2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C23H27N3O3S2/c1-18-5-7-19(8-6-18)17-30-23-24-13-16-26(23)22(27)20-9-11-21(12-10-20)31(28,29)25-14-3-2-4-15-25/h5-12H,2-4,13-17H2,1H3
• InChI Key: UPTNIAGHOVGGPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

[2-[(4-Methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
BenchChem offers high-quality [2-[(4-Methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-[(4-Methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-piperidin-1-ylsulfonylphenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Biology

Synthetic Strategies: Researchers have developed efficient synthetic routes to access this compound. .

Chemical Probes: The compound serves as a valuable chemical probe for studying biological processes. Its selective binding to specific targets aids in unraveling complex cellular pathways.

Chemical Education and Outreach

Demonstrations and Visual Aids: In educational settings, this compound serves as an illustrative example for teaching molecular geometry, functional groups, and drug design principles.

Sigma-Aldrich. “2-Dimethylamino-2-(4-methylbenzyl)-1-(4-morpholin-4-yl-phenyl).” LinkGhorai, Prasanta, et al. “A mild and practical procedure for synthesis of substituted 2-[(4-methylphenyl)sulfonyl]-1H-pyrrole-3,4-dicarboxylates.” Research on Chemical Intermediates 41.10 (2015): 7587-7593. Link

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules and produces an effect. Unfortunately, the mechanism of action for this compound is not documented in the literature.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could potentially uncover new applications and uses for the compound.